Cas no 1803591-99-2 (methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride)

• Product Name: methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
• CAS No: 1803591-99-2
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• CID: 4616866
• PubChem ID: 75481304
• Update Time: 2025-09-27

methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
• EN300-142359
• 1803591-99-2
• methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate;hydrochloride
• methyl4-(1-amino-2,2,2-trifluoroethyl)benzoatehydrochloride
• G67190

• Inchi： 1S/C10H10F3NO2.ClH/c1-16-9(15)7-4-2-6(3-5-7)8(14)10(11,12)13;/h2-5,8H,14H2,1H3;1H
• InChI Key： LDRZDPNCSRXYGJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=CC(C(=O)OC)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 269.0430408g/mol
• Monoisotopic Mass: 269.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų